Cas no 93634-59-4 ((2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid)

(2Z)-2-Acetamido-3-(4-methylphenyl)prop-2-enoic acid is a chiral α,β-unsaturated carboxylic acid derivative featuring an acetamido group and a 4-methylphenyl substituent. Its (Z)-configuration at the double bond confers distinct stereochemical properties, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The compound’s structural rigidity and functional groups enable selective reactivity in Michael additions or cyclization reactions. Its aromatic methyl group enhances stability while allowing further derivatization. This product is suited for research in peptidomimetics or bioactive molecule development due to its hybrid amide-acid functionality. High purity grades ensure reproducibility in synthetic applications. Storage under inert conditions is recommended to preserve its stereochemical integrity.

(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid structure

93634-59-4 structure

Product Name:(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid

CAS No:93634-59-4

MF:C₁₂H₁₃NO₃

MW:219.236523389816

CID:801450

PubChem ID:2049773

Update Time:2025-06-07

(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- (Z)-2-Acetamido-3-(p-tolyl)acrylic acid
- (Z)-2-Acetamido-3-p-tolylacrylicacid
- 2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
- 2-Propenoic acid,2-(acetylamino)-3-(4-methylphenyl)-, (2Z)-
- (2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
- CS-0362829
- 93634-59-4
- (Z)-2-Acetamido-3-(p-tolyl)acrylicacid
- CHEMBL1715020
- HMS2605L08
- AMY41112
- NCGC00334419-01
- AB00614370-07
- AKOS005352009
- Z208192142
- (Z)-2-ACETAMIDO-3-P-TOLYLACRYLIC ACID
- SMR000324832
- (Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
- MLS000685965
- F1900-0012
- (2Z)-2-(Acetylamino)-3-(4-methylphenyl)-2-propenoic acid
- Inchi： 1S/C12H13NO3/c1-8-3-5-10(6-4-8)7-11(12(15)16)13-9(2)14/h3-7H,1-2H3,(H,13,14)(H,15,16)/b11-7-
- InChI Key： XLKTTWGSTMQVIL-XFFZJAGNSA-N
- SMILES： OC(/C(=C/C1C=CC(C)=CC=1)/NC(C)=O)=O

Computed Properties

Exact Mass: 219.08954328g/mol
Monoisotopic Mass: 219.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 66.4Å²

(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid Pricemore >>

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Life Chemicals	F1900-0012-2μmol	(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid	93634-59-4	90%+	2μl	$85.5	2023-07-06
Life Chemicals	F1900-0012-5μmol	(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid	93634-59-4	90%+	5μl	$94.5	2023-07-06
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